Cas no 1202865-03-9 (2-(Di-p-tolylphosphino)benzaldehyde)

• Product Name: 2-(Di-p-tolylphosphino)benzaldehyde
• CAS No: 1202865-03-9
• MF: C₂₁H₁₉OP
• MW: 318.348726511002
• MDL: MFCD15143661
• CID: 2084026
• PubChem ID: 329763413
• Update Time: 2025-10-31

2-(Di-p-tolylphosphino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Di-p-tolylphosphino)benzaldehyde
• 2-bis(4-methylphenyl)phosphanylbenzaldehyde
• 2-[Bis(4-methylphenyl)phosphino]benzaldehyde
• MFCD15143661
• E76944
• DTXSID30746383
• 2-(Di-p-tolylphosphino)benzaldehyde, 97per cent
• 1202865-03-9
• SCHEMBL17513105
• CS-0086582
• 2-(Di-p-tolylphosphino)benzaldehyde, 97%
• 2-[Bis(4-methylphenyl)phosphanyl]benzaldehyde

• MDL： MFCD15143661
• Inchi： 1S/C21H19OP/c1-16-7-11-19(12-8-16)23(20-13-9-17(2)10-14-20)21-6-4-3-5-18(21)15-22/h3-15H,1-2H3
• InChI Key： IDDRQJVTYBKJLP-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1C=O)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 318.11700
• Monoisotopic Mass: 318.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 105-111 °C
• PSA: 30.66000
• LogP: 3.87410
• Sensitiveness: Air Sensitive

2-(Di-p-tolylphosphino)benzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 2-(Di-p-tolylphosphino)benzaldehyde

Recent Advances in the Application of 2-(Di-p-tolylphosphino)benzaldehyde (CAS: 1202865-03-9) in Chemical Biology and Pharmaceutical Research

2-(Di-p-tolylphosphino)benzaldehyde (CAS: 1202865-03-9) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its phosphino and aldehyde functional groups, serves as a crucial building block in the synthesis of complex molecules, particularly in the development of catalysts and ligands for transition metal-catalyzed reactions. Recent studies have highlighted its potential in drug discovery, material science, and asymmetric synthesis, making it a focal point for researchers in these fields.

One of the most notable applications of 2-(Di-p-tolylphosphino)benzaldehyde is its role in the design of chiral ligands for asymmetric catalysis. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in the synthesis of enantioselective catalysts for C-C bond-forming reactions. The study revealed that derivatives of this compound could achieve enantiomeric excesses of up to 98%, showcasing its potential in the production of optically active pharmaceuticals. The researchers attributed this high selectivity to the steric and electronic properties imparted by the di-p-tolylphosphino and benzaldehyde moieties.

In addition to its catalytic applications, 2-(Di-p-tolylphosphino)benzaldehyde has been explored as a key intermediate in the synthesis of bioactive molecules. A recent publication in Organic Letters detailed its use in the construction of phosphine-containing heterocycles, which exhibit promising antimicrobial and anticancer activities. The study reported that these heterocycles demonstrated potent inhibitory effects against several drug-resistant bacterial strains, with minimal cytotoxicity to human cells. This finding underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

Another emerging area of research involves the incorporation of 2-(Di-p-tolylphosphino)benzaldehyde into metal-organic frameworks (MOFs) for drug delivery applications. A 2024 study in Advanced Materials described the development of a MOF-based system utilizing this compound as a functional linker. The system demonstrated controlled release of anticancer drugs under physiological conditions, with enhanced selectivity for tumor cells. The researchers highlighted the compound's ability to stabilize the MOF structure while providing tunable release kinetics, making it a promising candidate for targeted therapy.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(Di-p-tolylphosphino)benzaldehyde. Recent efforts have focused on optimizing its production through greener methodologies, such as microwave-assisted synthesis and flow chemistry. A 2023 report in Green Chemistry outlined a solvent-free approach that reduced waste generation by 70% while maintaining high yields. These developments are critical for ensuring the compound's sustainability and cost-effectiveness in industrial applications.

In conclusion, 2-(Di-p-tolylphosphino)benzaldehyde (CAS: 1202865-03-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from asymmetric catalysis to drug delivery, highlight its versatility and potential for future innovations. Ongoing research efforts are expected to further expand its utility, particularly in addressing unmet medical needs and advancing sustainable chemistry practices.